Cas no 56583-62-1 (Oxoniumyl)

• Product Name: Oxoniumyl
• CAS No: 56583-62-1
• MF: H₂O
• MW: 18.0152802467346
• CID: 369369
• PubChem ID: 171528
• Update Time: 2025-04-19

Oxoniumyl Chemical and Physical Properties

Names and Identifiers

• Oxoniumyl
• oxidanium
• m-Oxodihydrogen(1+)
• Oxoniumyl cation
• Oxoniumyl(H2O+)
• Water (H2O1+)
• Water cation
• Water cation radical
• Water cation(1+)
• Water ion (H2O+)
• Water ion (H2O1+)
• Water ion(1+)
• Water(1+)
• Water(1+) ion
• Waterradical ion(1+)
• 56583-62-1
• Water ion

• Inchi： 1S/H2O/h1H2/q+1
• InChI Key： RECVMTHOQWMYFX-UHFFFAOYSA-N
• SMILES： [OH2+] |^1:0|

Computed Properties

• Exact Mass: 18.01056
• Monoisotopic Mass: 18.010564683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 1
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 1Ų

Experimental Properties

• PSA: 31.5